2-[(4-Bromopyrazol-1-yl)methyl]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole

• IUPAC Name: 2-[(4-bromopyrazol-1-yl)methyl]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole
• InChI: InChI=1S/C10H10BrN3S/c11-7-4-12-14(5-7)6-10-13-8-2-1-3-9(8)15-10/h4-5H,1-3,6H2
• InChI Key: QYHHRTPQIROZDT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=N2)CN3C=C(C=N3)Br
• Molecular Formula: C10H10BrN3S
• Molecular Weight: 284.18 g/mol

Description

Thiazoles are a type of organic compound that contain a five-membered ring made up of three carbon atoms, one nitrogen atom, and one sulfur atom. Pyrazoles, on the other hand, are organic compounds containing a five-membered ring with three carbon atoms and two nitrogen atoms. These types of compounds are often used in the development of various drugs and biologically active agents.

Synthesis Analysis

Thiazoles can be synthesized through a process known as the Hantzsch Thiazole Synthesis, which involves the reaction of α-haloketones with thioamides. Pyrazoles can be synthesized through the reaction of 1,3-diketones with hydrazine.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The pyrazole ring also exhibits aromaticity, with the nitrogen atoms contributing to the delocalization of electrons.

Chemical Reactions Analysis

Thiazoles and pyrazoles can undergo various chemical reactions, including electrophilic substitution and nucleophilic substitution. They can also participate in reactions with various electrophiles and nucleophiles.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. They are typically a clear pale yellow liquid with a boiling point of 116–118°C.

Mechanism of Action

The mechanism of action of thiazole and pyrazole derivatives can vary widely depending on their specific structure and the biological target they interact with. Some thiazole derivatives have been found to exhibit antimicrobial, antifungal, and antiviral activities.

Safety and Hazards

The safety and hazards associated with thiazoles and pyrazoles can vary widely depending on their specific structure. Some derivatives may be harmful if swallowed, inhaled, or come into contact with the skin.

Future Directions

Thiazoles and pyrazoles continue to be areas of interest in medicinal chemistry due to their wide range of biological activities. Future research will likely focus on the development of new synthetic methods and the discovery of new biologically active derivatives.